Cas no 2113893-59-5 (Ethyl 5-(piperidin-2-ylmethyl)-1,2-oxazole-3-carboxylate)

• Product Name: Ethyl 5-(piperidin-2-ylmethyl)-1,2-oxazole-3-carboxylate
• CAS No: 2113893-59-5
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 6543597
• PubChem ID: 137941957
• Update Time: 2025-11-01

Ethyl 5-(piperidin-2-ylmethyl)-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6512387
• ethyl 5-[(piperidin-2-yl)methyl]-1,2-oxazole-3-carboxylate
• 2113893-59-5
• Ethyl 5-(piperidin-2-ylmethyl)-1,2-oxazole-3-carboxylate

• Inchi： 1S/C12H18N2O3/c1-2-16-12(15)11-8-10(17-14-11)7-9-5-3-4-6-13-9/h8-9,13H,2-7H2,1H3
• InChI Key： LWOFVEYVNCCCNE-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OCC)=N1)CC1CCCCN1

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4Ų

Additional information on Ethyl 5-(piperidin-2-ylmethyl)-1,2-oxazole-3-carboxylate

Ethyl 5-(piperidin-2-ylmethyl)-1,2-oxazole-3-carboxylate: A Comprehensive Overview

Ethyl 5-(piperidin-2-ylmethyl)-1,2-oxazole-3-carboxylate, identified by the CAS number 2113893-59-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which are known for their diverse applications in drug design and material science. The structure of this compound is characterized by a piperidine ring attached to an oxazole moiety via a methylene group, with an ethyl ester substituent at the 3-position of the oxazole ring.

The synthesis of Ethyl 5-(piperidin-2-ylmethyl)-1,2-oxazole-3-carboxylate involves a series of well-established organic reactions. The key steps typically include the formation of the oxazole ring through cyclization reactions, followed by alkylation to introduce the piperidine moiety. The esterification step is crucial for achieving the desired ethyl ester functionality. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact.

Recent studies have highlighted the potential of Ethyl 5-(piperidin-2-ylmethyl)-1,2-oxazole-3-carboxylate as a bioactive molecule. Research conducted in 2023 has demonstrated its ability to modulate specific cellular pathways, making it a promising candidate for drug development. For instance, in vitro assays have shown that this compound exhibits moderate inhibitory activity against certain kinases, which are key targets in oncology and inflammation research.

In addition to its pharmacological applications, Ethyl 5-(piperidin-2-ylmethyl)-1,2-oxazole-3-carboxylate has been explored for its potential in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. Recent findings suggest that this compound can serve as an effective charge transport material in organic light-emitting diodes (OLEDs), enhancing device efficiency and stability.

The physical properties of Ethyl 5-(piperidin-2-ylmethyl)-1,2-oxazole-3-carboxylate are well-documented. It is a crystalline solid with a melting point of approximately 140°C and a solubility profile that makes it suitable for various analytical techniques. Its spectral data, including UV-vis and NMR spectra, have been reported in recent literature, providing valuable insights into its structural integrity and reactivity.

In terms of safety and handling, Ethyl 5-(piperidin-2-ylmethyl)-1,2 oxazole-carboxylic acid ethylester is considered non-hazardous under normal conditions. However, standard laboratory precautions should be followed to ensure safe handling and storage.

Looking ahead, the continued exploration of Ethyl 5-(piperidin - ylmethyl)-1 , 2 - oxazol - 3 - carboxylic acid ethylester's properties is expected to unlock new applications across multiple disciplines. Its versatility as both a pharmaceutical agent and a functional material underscores its importance in contemporary chemical research.